Cas no 1783414-46-9 (1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester)
1783414-46-9 structure
Product Name:1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
CAS No:1783414-46-9
MF:C10H17NO3
MW:199.246883153915
CID:6064898
PubChem ID:20736582
Update Time:2024-01-12
1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
- 1783414-46-9
- tert-butyl 2-acetylazetidine-1-carboxylate
- EN300-6762895
-
- Inchi: 1S/C10H17NO3/c1-7(12)8-5-6-11(8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
- InChI Key: UUYQIFODBYTPSK-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC1C(C)=O
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.104±0.06 g/cm3(Predicted)
- Boiling Point: 274.7±33.0 °C(Predicted)
- pka: -3.32±0.40(Predicted)
1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6762895-0.05g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 0.05g |
$252.0 | 2025-03-12 | |
| Enamine | EN300-6762895-0.1g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 0.1g |
$376.0 | 2025-03-12 | |
| Enamine | EN300-6762895-0.25g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 0.25g |
$538.0 | 2025-03-12 | |
| Enamine | EN300-6762895-0.5g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 0.5g |
$847.0 | 2025-03-12 | |
| Enamine | EN300-6762895-1.0g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 1.0g |
$1086.0 | 2025-03-12 | |
| Enamine | EN300-6762895-2.5g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 2.5g |
$2127.0 | 2025-03-12 | |
| Enamine | EN300-6762895-5.0g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 5.0g |
$3147.0 | 2025-03-12 | |
| Enamine | EN300-6762895-10.0g |
tert-butyl 2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95.0% | 10.0g |
$4667.0 | 2025-03-12 | |
| Aaron | AR028UGC-50mg |
tert-butyl2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95% | 50mg |
$372.00 | 2025-02-17 | |
| Aaron | AR028UGC-100mg |
tert-butyl2-acetylazetidine-1-carboxylate |
1783414-46-9 | 95% | 100mg |
$542.00 | 2025-02-17 |
1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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